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Compound of Interest

Compound Name: Fenbutatin oxide

Cat. No.: B1672490 Get Quote

An In-Depth Technical Guide to Fenbutatin Oxide: IUPAC Nomenclature, Chemical Properties,

and Mode of Action

Introduction
Fenbutatin oxide is a selective, non-systemic organotin acaricide used to control a wide range

of phytophagous mites.[1][2] It acts through contact and stomach action, providing long

residual control of all motile stages of mites on various fruit, field, and ornamental crops.[3][4]

[5] This technical guide provides a comprehensive overview of its nomenclature, chemical and

physical properties, mode of action, and analytical methodologies for researchers, scientists,

and drug development professionals.

Nomenclature
The nomenclature for fenbutatin oxide is established by several organizations, including the

International Union of Pure and Applied Chemistry (IUPAC) and the Chemical Abstracts Service

(CAS).
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Nomenclature Type Name Source

IUPAC Name
bis[tris(2-methyl-2-

phenylpropyl)tin] oxide
[4][6][7]

Common Name Fenbutatin oxide [4][6][7]

Chemical Abstracts Name
hexakis(2-methyl-2-

phenylpropyl)distannoxane
[4][6][8]

American Chemical Society

Name

hexakis(ß,ß-

dimethylphenethyl)distannoxan

e

[6]

Trade Names
Vendex, Torque, Neostanox,

Osadan, Bendex
[3][4][8][9]

CAS Registry Number 13356-08-6 [3][7][8]

EPA Shaughnessy Number 104601 [3]

EC Number 236-407-7 [2]

CIPAC Number 359 [2][7]

Chemical and Physical Properties
Technical fenbutatin oxide is a white crystalline solid.[1][3] Its chemical and physical

properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₆₀H₇₈OSn₂ [2][3][7]

Molecular Weight 1052.68 g/mol [8]

Physical State
White crystalline solid or

powder
[1][3][6]

Melting Point 138-145 °C [3][6][8]

Water Solubility
Insoluble (~5 x 10⁻⁶ g/L at

23°C)
[6][8]

Organic Solvent Solubility (at

23°C)

Acetone: ~6 g/LBenzene: 140

g/LDichloromethane: 370

g/LMethylene chloride: 380

g/LXylene: 53 g/L

[6][8]

Stability

Stable to sunlight. Hydrolyzes

in water to tris-(2-methyl-2-

phenylpropyl)tin hydroxide,

which can be reconverted to

the parent compound.[6][9]

[6][9]

Mode of Action
Fenbutatin oxide's primary mode of action is the inhibition of oxidative phosphorylation by

targeting mitochondrial ATP synthase.[2][3] This disruption of cellular respiration leads to a

rapid cessation of feeding and paralysis of the cardiovascular and respiratory systems in the

target mites.[3][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/294.htm
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024T5S.TXT
https://openknowledge.fao.org/server/api/core/bitstreams/aa9a2403-a53c-48dd-a730-f74b4a2f62b7/content
https://www.drugfuture.com/chemdata/fenbutatin-oxide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5294952.htm
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024T5S.TXT
https://www.inchem.org/documents/jmpr/jmpmono/v077pr28.htm
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024T5S.TXT
https://www.inchem.org/documents/jmpr/jmpmono/v077pr28.htm
https://www.drugfuture.com/chemdata/fenbutatin-oxide.html
https://www.inchem.org/documents/jmpr/jmpmono/v077pr28.htm
https://www.drugfuture.com/chemdata/fenbutatin-oxide.html
https://www.inchem.org/documents/jmpr/jmpmono/v077pr28.htm
https://www.drugfuture.com/chemdata/fenbutatin-oxide.html
https://www.inchem.org/documents/jmpr/jmpmono/v077pr28.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Fenbutatin-oxide
https://www.inchem.org/documents/jmpr/jmpmono/v077pr28.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Fenbutatin-oxide
https://www.benchchem.com/product/b1672490?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/294.htm
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024T5S.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024T5S.TXT
https://protectingbees.njaes.rutgers.edu/wp-content/uploads/2017/06/The-Insecticide-and-Miticide-Mode-of-Action-Field-Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fenbutatin Oxide

Mitochondria

Enters

Mitochondrial ATP Synthase

Inhibits

Oxidative Phosphorylation

Catalyzes

ATP Production

Drives

Cellular Energy Depletion

Leads to

Paralysis and Mortality

Results in

Click to download full resolution via product page

Caption: Mode of action of fenbutatin oxide.

Experimental Protocols
Synthesis
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The commercial production of fenbutatin oxide is a multi-step process. A general outline of the

synthesis is as follows:

Reaction Setup: Tris(2-methyl-2-phenylpropyl)tin is reacted in an anhydrous organic solvent,

such as toluene, to prevent hydrolysis.[2]

Dehydration: A dehydrating agent is introduced to facilitate the formation of the distannoxane

bridge, which is a key structural feature of fenbutatin oxide.[2]

Oxidation and Condensation: The reaction mixture is heated and stirred to complete the

oxidation and condensation steps.[2]

Purification: The final product is purified through filtration and solvent evaporation.[2]

A patented preparation method also describes the use of distillation and dehydration of a wet

product of fenbutatin oxide with an organic solvent as a carrier, which can be achieved

through spray heating or a membrane evaporator.[11]

Tris(2-methyl-2-phenylpropyl)tin

Reaction Mixture
(Heated and Stirred)

Anhydrous Organic Solvent (e.g., Toluene) Dehydrating Agent

Filtration

Oxidation & Condensation

Solvent Evaporation

Purified Fenbutatin Oxide
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Caption: General synthesis workflow for fenbutatin oxide.

Analytical Methods
Product Analysis: The content of fenbutatin oxide in technical products can be determined

by potentiometric non-aqueous titrimetry.[4]

Residue Analysis: Residues in crops and other materials are typically determined by gas-

liquid chromatography (GLC) with either an electron capture detector (ECD) or a flame

photometric detector (FPD) after conversion to a suitable derivative.[4]

Toxicological Summary
Endpoint Value Species Source(s)

Acute Oral LD₅₀ 2631 mg/kg Rat [4]

Acute Dermal LD₅₀ >2000 mg/kg Rabbit [3][4]

Primary Eye Irritation Severe irritant Rabbit [3]

Primary Skin Irritation Mild irritant Rabbit [3]

Dermal Sensitization Not a sensitizer Guinea pig [3]

ADI (JMPR)
0.03 mg/kg b.w.

(1992)
- [4]

Conclusion
Fenbutatin oxide is a well-characterized organotin acaricide with a specific mode of action

targeting mitochondrial ATP synthase. Its chemical properties and toxicological profile have

been extensively studied. The information provided in this guide serves as a valuable resource

for researchers and professionals in the fields of pesticide science and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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